Cas no 376638-09-4 (4-Thiazoleaceticacid, 2-[[(3-chloro-2-methylphenyl)sulfonyl]amino]-)

4-Thiazoleaceticacid, 2-[[(3-chloro-2-methylphenyl)sulfonyl]amino]- structure
376638-09-4 structure
Product Name:4-Thiazoleaceticacid, 2-[[(3-chloro-2-methylphenyl)sulfonyl]amino]-
CAS No:376638-09-4
MF:C12H11ClN2O4S2
MW:346.809739351273
CID:293203
PubChem ID:10291324
Update Time:2025-04-19

4-Thiazoleaceticacid, 2-[[(3-chloro-2-methylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleaceticacid, 2-[[(3-chloro-2-methylphenyl)sulfonyl]amino]-
    • 2-[2-[[(3-Chloro-2-methylphenyl)sulfonyl]amino]-1,3-thiazol-4-yl]aceticacid
    • 2-[2-[(3-chloro-2-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetic acid
    • 376638-09-4
    • SCHEMBL3612714
    • 4-Thiazoleaceticacid,2-[[(3-chloro-2-methylphenyl)sulfonyl]amino]-
    • {2-[(3-Chloro-2-methylbenzene-1-sulfonyl)amino]-1,3-thiazol-4-yl}acetic acid
    • DTXSID10437823
    • Inchi: 1S/C12H11ClN2O4S2/c1-7-9(13)3-2-4-10(7)21(18,19)15-12-14-8(6-20-12)5-11(16)17/h2-4,6H,5H2,1H3,(H,14,15)(H,16,17)
    • InChI Key: SQGWOBDUXQBFJO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)S(NC1=NC(=CS1)CC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 345.98503
  • Monoisotopic Mass: 345.9848769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 96.36
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